Cas no 89445-95-4 (Quinoline, 8-chloro-1,2,3,4-tetrahydro-2,4-dimethyl-)

Quinoline, 8-chloro-1,2,3,4-tetrahydro-2,4-dimethyl- structure
89445-95-4 structure
Product Name:Quinoline, 8-chloro-1,2,3,4-tetrahydro-2,4-dimethyl-
CAS No:89445-95-4
MF:C11H14ClN
MW:195.688561916351
CID:600301
PubChem ID:23323049
Update Time:2025-04-19

Quinoline, 8-chloro-1,2,3,4-tetrahydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-chloro-1,2,3,4-tetrahydro-2,4-dimethyl-
    • 8-chloro-2,4-dimethyl-1,2,3,4-tetrahydroquinoline
    • 89445-95-4
    • SCHEMBL9828190
    • DTXSID20632903
    • Inchi: 1S/C11H14ClN/c1-7-6-8(2)13-11-9(7)4-3-5-10(11)12/h3-5,7-8,13H,6H2,1-2H3
    • InChI Key: XGJKOBRERBZYOZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1NC(C)CC2C

Computed Properties

  • Exact Mass: 195.0814771g/mol
  • Monoisotopic Mass: 195.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų
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